Cas no 2229514-94-5 (2-(5-bromo-2-chloropyridin-4-yl)morpholine)

• Product Name: 2-(5-bromo-2-chloropyridin-4-yl)morpholine
• CAS No: 2229514-94-5
• MF: C₉H₁₀BrClN₂O
• MW: 277.545500278473
• CID: 6241823
• PubChem ID: 165796622
• Update Time: 2025-10-29

2-(5-bromo-2-chloropyridin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-chloropyridin-4-yl)morpholine
• EN300-1908494
• 2229514-94-5

• Inchi： 1S/C9H10BrClN2O/c10-7-4-13-9(11)3-6(7)8-5-12-1-2-14-8/h3-4,8,12H,1-2,5H2
• InChI Key： KMWAYRJBJQENCK-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C1CNCCO1)Cl

Computed Properties

• Exact Mass: 275.96650g/mol
• Monoisotopic Mass: 275.96650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 34.2Ų

Additional information on 2-(5-bromo-2-chloropyridin-4-yl)morpholine

Introduction to 2-(5-bromo-2-chloropyridin-4-yl)morpholine (CAS No. 2229514-94-5)

2-(5-bromo-2-chloropyridin-4-yl)morpholine (CAS No. 2229514-94-5) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the morpholine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and applications in drug discovery. The morpholine ring serves as a versatile scaffold, enabling the attachment of various substituents that can modulate its pharmacokinetic and pharmacodynamic properties.

The cas no 2229514-94-5 designation uniquely identifies this compound within the Chemical Abstracts Service (CAS) registry, ensuring standardized communication across scientific literature and regulatory documents. The structure of 2-(5-bromo-2-chloropyridin-4-yl)morpholine comprises a pyridine ring substituted with bromine and chlorine atoms at positions 5 and 2, respectively, which are further connected to the morpholine ring via a methylene group. This substitution pattern introduces electronic and steric effects that can significantly influence the compound's reactivity, solubility, and bioavailability.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of cas no 2229514-94-5 through multi-step reactions involving nucleophilic aromatic substitution and coupling reactions. Researchers have explored various strategies to optimize the yield and purity of this compound, leveraging modern techniques such as microwave-assisted synthesis and continuous flow chemistry. These innovations have not only streamlined the production process but also facilitated its scalability for potential therapeutic applications.

The cas no 2229514-94-5 compound has demonstrated promising biological activity in preclinical studies, particularly in targeting key enzymes and receptors associated with chronic diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have highlighted its ability to inhibit kinase activity, which is a critical therapeutic target in oncology. The bromine and chlorine substituents on the pyridine ring contribute to its selectivity by enhancing binding affinity to specific protein pockets.

In addition to its direct pharmacological effects, cas no 2229514-94-5 has been investigated for its potential as a lead compound in drug design. Its morpholine backbone provides a platform for further functionalization, allowing chemists to explore analogs with improved potency and reduced toxicity. Computational modeling techniques, such as molecular docking and QSAR analysis, have been instrumental in guiding these design efforts.

From an environmental perspective, the synthesis and disposal of cas no 2229514-94-5 must adhere to stringent safety protocols to minimize ecological impact. Researchers are actively exploring green chemistry approaches to reduce waste generation and enhance sustainability throughout the compound's lifecycle.

In conclusion, cas no 2229514-94-5, or cas no cas no, represents a valuable addition to the arsenal of bioactive molecules being studied for therapeutic purposes. Its unique structure, coupled with cutting-edge synthetic and analytical techniques, positions it as a compelling candidate for future drug development initiatives.